Cas no 2418709-21-2 (5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole)

5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole is a heterocyclic compound featuring an azetidine ring fused with a 1,2,4-oxadiazole core, substituted with a difluoromethyl group. This structure imparts unique reactivity and stability, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of the azetidine moiety enhances conformational rigidity, while the difluoromethyl group contributes to improved metabolic stability and lipophilicity. The 1,2,4-oxadiazole ring system is known for its bioisosteric properties, often serving as a surrogate for ester or amide functionalities. This compound is particularly useful in the design of protease inhibitors, kinase modulators, and other biologically active molecules, offering versatility in synthetic applications.
5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole structure
2418709-21-2 structure
Product Name:5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole
CAS No:2418709-21-2
MF:C6H7F2N3O
MW:175.136087656021
MDL:MFCD32679242
CID:5668914
PubChem ID:154577389
Update Time:2025-10-28

5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2418709-21-2
    • 5-(azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole
    • EN300-26862915
    • 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole
    • MDL: MFCD32679242
    • Inchi: 1S/C6H7F2N3O/c7-4(8)5-10-6(12-11-5)3-1-9-2-3/h3-4,9H,1-2H2
    • InChI Key: PCLZDLWDQUXPJY-UHFFFAOYSA-N
    • SMILES: FC(C1=NOC(C2CNC2)=N1)F

Computed Properties

  • Exact Mass: 175.05571818g/mol
  • Monoisotopic Mass: 175.05571818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51Ų

5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole Pricemore >>

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Additional information on 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole (CAS No. 2418709-21-2)

The compound 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole (CAS No. 2418709-21-2) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in modern scientific advancements, addressing common queries and trending topics in the field.

Chemically, 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole belongs to the 1,2,4-oxadiazole family, a class of compounds known for their versatility in drug discovery. The presence of the azetidine ring and difluoromethyl group enhances its bioactivity, making it a candidate for targeting enzymes and receptors in therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel treatments in precision medicine.

The synthesis of CAS No. 2418709-21-2 typically involves multi-step organic reactions, including cyclization and fluorination processes. Recent advancements in green chemistry have prompted explorations into more sustainable synthetic routes, reducing the use of hazardous reagents. This aligns with the broader industry shift toward environmentally friendly methodologies, a topic frequently searched by professionals in chemical forums.

In the context of drug development, 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole has been studied for its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are critical for oral bioavailability, a key focus area in small-molecule therapeutics. Discussions on platforms like PubMed and ResearchGate often highlight its potential in addressing drug-resistant infections or chronic inflammatory diseases.

Beyond pharmaceuticals, this compound’s agrochemical applications are also under investigation. Its structural motifs resemble those found in pesticide candidates, particularly in combating plant pathogens. With the rise of sustainable agriculture, researchers are evaluating its efficacy and environmental impact, addressing FAQs about crop protection and food security.

Analytical characterization of CAS No. 2418709-21-2 employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural confirmation, which are vital for regulatory compliance. The compound’s stability under various conditions is another trending topic, especially for formulators seeking to optimize storage and delivery systems.

In summary, 5-(Azetidin-3-yl)-3-(difluoromethyl)-1,2,4-oxadiazole represents a promising scaffold in both medicinal chemistry and material science. Its multifaceted applications resonate with current trends in personalized medicine, green synthesis, and agricultural innovation, making it a subject of ongoing exploration and discussion in scientific communities.

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